(S)-2-(2-Benzoylphenylamino)-3-(4-(2-(methyl(pyridin-2-yl)amino)ethoxy)phenyl)propanoic acid
(S)-2-(2-Benzoylphenylamino)-3-(4-(2-(methyl(pyridin-2-yl)amino)ethoxy)phenyl)propanoic acid
GW-1929 is a potent and selective PPAR-γ agonist that binds with a Ki value of 1.4 nM, with greater than 1,000-fold selectivity over other PPAR subtypes. GW1929 inhibits α7 nAChR expression through PPARγ-independent activation of p38 MAPK and inactivation of PI3-K/mTOR: The role of Egr-1. GW1929 ameliorates neurological damage in global cerebral ischemic-reperfusion injury through reduction in inflammation and DNA fragmentation.
Brand Name:
Vulcanchem
CAS No.:
196808-24-9
VCID:
VC0529598
InChI:
InChI=1S/C30H29N3O4/c1-33(28-13-7-8-18-31-28)19-20-37-24-16-14-22(15-17-24)21-27(30(35)36)32-26-12-6-5-11-25(26)29(34)23-9-3-2-4-10-23/h2-18,27,32H,19-21H2,1H3,(H,35,36)/t27-/m0/s1
SMILES:
CN(CCOC1=CC=C(C=C1)CC(C(=O)O)NC2=CC=CC=C2C(=O)C3=CC=CC=C3)C4=CC=CC=N4
Molecular Formula:
C30H29N3O4
Molecular Weight:
495.6 g/mol
(S)-2-(2-Benzoylphenylamino)-3-(4-(2-(methyl(pyridin-2-yl)amino)ethoxy)phenyl)propanoic acid
CAS No.: 196808-24-9
Inhibitors
VCID: VC0529598
Molecular Formula: C30H29N3O4
Molecular Weight: 495.6 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 196808-24-9 |
|---|---|
| Product Name | (S)-2-(2-Benzoylphenylamino)-3-(4-(2-(methyl(pyridin-2-yl)amino)ethoxy)phenyl)propanoic acid |
| Molecular Formula | C30H29N3O4 |
| Molecular Weight | 495.6 g/mol |
| IUPAC Name | (2S)-2-(2-benzoylanilino)-3-[4-[2-[methyl(pyridin-2-yl)amino]ethoxy]phenyl]propanoic acid |
| Standard InChI | InChI=1S/C30H29N3O4/c1-33(28-13-7-8-18-31-28)19-20-37-24-16-14-22(15-17-24)21-27(30(35)36)32-26-12-6-5-11-25(26)29(34)23-9-3-2-4-10-23/h2-18,27,32H,19-21H2,1H3,(H,35,36)/t27-/m0/s1 |
| Standard InChIKey | QTQMRBZOBKYXCG-MHZLTWQESA-N |
| Isomeric SMILES | CN(CCOC1=CC=C(C=C1)C[C@@H](C(=O)O)NC2=CC=CC=C2C(=O)C3=CC=CC=C3)C4=CC=CC=N4 |
| SMILES | CN(CCOC1=CC=C(C=C1)CC(C(=O)O)NC2=CC=CC=C2C(=O)C3=CC=CC=C3)C4=CC=CC=N4 |
| Canonical SMILES | CN(CCOC1=CC=C(C=C1)CC(C(=O)O)NC2=CC=CC=C2C(=O)C3=CC=CC=C3)C4=CC=CC=N4 |
| Appearance | Solid powder |
| Description | GW-1929 is a potent and selective PPAR-γ agonist that binds with a Ki value of 1.4 nM, with greater than 1,000-fold selectivity over other PPAR subtypes. GW1929 inhibits α7 nAChR expression through PPARγ-independent activation of p38 MAPK and inactivation of PI3-K/mTOR: The role of Egr-1. GW1929 ameliorates neurological damage in global cerebral ischemic-reperfusion injury through reduction in inflammation and DNA fragmentation. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >2 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | GW 1929 GW-1929 GW1929 |
| Reference | 1: Hahn SS, Tang Q, Zheng F, Zhao S, Wu J. GW1929 inhibits α7 nAChR expression 2: Wojtowicz AK, Szychowski KA, Kajta M. PPAR-γ agonist GW1929 but not antagonist 3: Kaundal RK, Sharma SS. Ameliorative effects of GW1929, a nonthiazolidinedione 4: Kaundal RK, Sharma SS. GW1929: a nonthiazolidinedione PPARγ agonist, 5: Moore-Carrasco R, Figueras M, Ametller E, López-Soriano FJ, Argilés JM, 6: Huang WC, Chio CC, Chi KH, Wu HM, Lin WW. Superoxide anion-dependent |
| PubChem Compound | 6518171 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume